Avenanthramide-C methyl ester
Avenanthramide-C methyl ester
Avenanthramide-C methyl ester is an inhibitor of NF-κB activation that acts by blocking the phosphorylation of IKK and IκB (IC50 ~ 40 μM). Through this mechanism, avenanthramide-C methyl ester dose dependently inhibits the expression and secretion of IL-6, IL-8, and MCP-1 in human aortic endothelial cells.
Brand Name:
Vulcanchem
CAS No.:
955382-52-2
VCID:
VC0117043
InChI:
InChI=1S/C17H15NO6/c1-24-17(23)12-9-11(19)4-5-13(12)18-16(22)7-3-10-2-6-14(20)15(21)8-10/h2-9,19-21H,1H3,(H,18,22)/b7-3+
SMILES:
COC(=O)C1=C(C=CC(=C1)O)NC(=O)C=CC2=CC(=C(C=C2)O)O
Molecular Formula:
C17H15NO6
Molecular Weight:
329.3 g/mol
Avenanthramide-C methyl ester
CAS No.: 955382-52-2
Reference Standards
VCID: VC0117043
Molecular Formula: C17H15NO6
Molecular Weight: 329.3 g/mol
CAS No. | 955382-52-2 |
---|---|
Product Name | Avenanthramide-C methyl ester |
Molecular Formula | C17H15NO6 |
Molecular Weight | 329.3 g/mol |
IUPAC Name | methyl 2-[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]amino]-5-hydroxybenzoate |
Standard InChI | InChI=1S/C17H15NO6/c1-24-17(23)12-9-11(19)4-5-13(12)18-16(22)7-3-10-2-6-14(20)15(21)8-10/h2-9,19-21H,1H3,(H,18,22)/b7-3+ |
Standard InChIKey | IUZHCICFVDHVMC-XVNBXDOJSA-N |
Isomeric SMILES | COC(=O)C1=C(C=CC(=C1)O)NC(=O)/C=C/C2=CC(=C(C=C2)O)O |
SMILES | COC(=O)C1=C(C=CC(=C1)O)NC(=O)C=CC2=CC(=C(C=C2)O)O |
Canonical SMILES | COC(=O)C1=C(C=CC(=C1)O)NC(=O)C=CC2=CC(=C(C=C2)O)O |
Description | Avenanthramide-C methyl ester is an inhibitor of NF-κB activation that acts by blocking the phosphorylation of IKK and IκB (IC50 ~ 40 μM). Through this mechanism, avenanthramide-C methyl ester dose dependently inhibits the expression and secretion of IL-6, IL-8, and MCP-1 in human aortic endothelial cells. |
Synonyms | avenanthramide-c methyl ester CH3-Avn-c methyl N-(3',4'-dihydroxycinnamoyl)-5-hydroxyanthranilate |
Reference | 1.Guo, W.,Wise, M.L.,Collins, F.W., et al. Avenanthramides, polyphenols from oats, inhibit IL-1β-induced NF-κB activation in endothelial cells. Free Radical Biology & Medicine 44, 415-429 (2008). |
PubChem Compound | 11652818 |
Last Modified | Nov 12 2021 |
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